N-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
Overview
Description
“N-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C5H9N3O . It is a specialty product used in proteomics research .
Molecular Structure Analysis
The molecular structure of this compound involves a 1,2,4-oxadiazol ring, which is a heterocyclic compound. The oxadiazole ring is attached to a methyl group and a methanamine group .Physical And Chemical Properties Analysis
This compound is a solid . Other physical and chemical properties such as melting point, boiling point, and density are not specified in the available resources .Scientific Research Applications
Agricultural Chemistry
1,2,4-Oxadiazole derivatives exhibit a broad spectrum of agricultural biological activities. This compound could be explored for its potential use in developing new pesticides or herbicides with low risk and high efficiency .
Antimicrobial Research
The antimicrobial properties of 1,2,4-oxadiazole derivatives suggest that this compound could be valuable in the search for new antimicrobial agents, especially in an era where antibiotic resistance is a growing concern .
Cancer Research
Given the biological activity of similar structures, there’s potential for this compound to be used in cancer research, possibly as a part of chemotherapeutic agents or in studying cancer cell biology .
Neurological Studies
Compounds containing 1,2,4-oxadiazole have been studied for their neurological effects. This specific compound could be investigated for its impact on neurological pathways or disorders .
Environmental Science
In environmental science, this compound could be used in studies related to pollution degradation or as a tracer for environmental processes due to its detectable properties .
Safety and Hazards
Mechanism of Action
Oxadiazoles
This compound contains a 1,2,4-oxadiazole ring, a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. Oxadiazoles have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and anticancer effects .
Amines
The presence of an amine group (NH2) could imply that this compound might interact with biological systems as a base, potentially forming salts with acids. This could affect its solubility and distribution in the body .
Methyl groups
The presence of methyl groups (CH3) could influence the compound’s lipophilicity, which might affect its ability to cross cell membranes and reach its target sites .
properties
IUPAC Name |
N-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)methanamine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O.ClH/c1-4-7-5(3-6-2)9-8-4;/h6H,3H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAFSJUJJAANXCH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-1-(3-methyl-1,2,4-oxadiazol-5-yl)methanamine hydrochloride | |
CAS RN |
1573547-16-6 | |
Record name | methyl[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.